![molecular formula C5H9NO2S B6183718 rac-(1R,5S)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione CAS No. 2624108-95-6](/img/no-structure.png)
rac-(1R,5S)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione
Overview
Description
Rac-(1R,5S)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione, also known as R-6-Thia-3-azabicyclo[3.2.0]heptane-6,6-dione, is a synthetically produced molecule that has been studied for its potential applications in scientific research. It is a member of the family of bicyclic heterocycles, which are characterized by their ability to form molecules with two rings of atoms connected by a single bond. R-6-Thia-3-azabicyclo[3.2.0]heptane-6,6-dione has been studied for its potential as a drug, as a tool to study the structure of proteins, and as a potential therapeutic agent.
Scientific Research Applications
Rac-(1R,5S)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dionezabicyclo[3.2.0]heptane-6,6-dione has been studied for its potential applications in scientific research. It has been investigated as a tool to study the structure of proteins, as a potential therapeutic agent, and as a drug. In addition, it has been studied for its ability to interact with other molecules, such as carbohydrates, peptides, and nucleic acids.
Mechanism of Action
The mechanism of action of rac-(1R,5S)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dionezabicyclo[3.2.0]heptane-6,6-dione is not yet fully understood. However, it is believed to interact with molecules through a variety of mechanisms, including hydrogen bonding, pi-stacking, and van der Waals interactions. Additionally, it is believed to interact with proteins through hydrophobic interactions, electrostatic interactions, and covalent bonding.
Biochemical and Physiological Effects
The biochemical and physiological effects of rac-(1R,5S)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dionezabicyclo[3.2.0]heptane-6,6-dione are not yet fully understood. However, it has been studied for its potential effects on the immune system, inflammation, and oxidative stress. Additionally, it has been studied for its potential effects on cell growth, cell death, and cell migration.
Advantages and Limitations for Lab Experiments
Rac-(1R,5S)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dionezabicyclo[3.2.0]heptane-6,6-dione has several advantages and limitations for lab experiments. One advantage is that it is easy to synthesize, which makes it an ideal molecule for laboratory research. Additionally, it is relatively stable and can be stored at room temperature for extended periods of time. However, it is also susceptible to oxidation and hydrolysis, which can limit its usefulness in certain experiments.
Future Directions
There are a number of potential future directions for rac-(1R,5S)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dionezabicyclo[3.2.0]heptane-6,6-dione research. These include further study of its mechanism of action, its potential therapeutic applications, its ability to interact with other molecules, and its potential for use as a drug. Additionally, further research could be done on its potential effects on the immune system, inflammation, oxidative stress, cell growth, cell death, and cell migration. Finally, further research could be done on its potential toxicity and side effects.
Synthesis Methods
Rac-(1R,5S)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dionezabicyclo[3.2.0]heptane-6,6-dione can be synthesized via a number of different methods. The most common method is the Staudinger reaction, which involves the reaction of an aldehyde with an aryl-substituted thiol in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction results in the formation of a bicyclic heterocycle, which is then purified and isolated. Other methods of synthesis include the use of a Grignard reagent, an organolithium reagent, or a Wittig reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,5S)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione involves the cyclization of a precursor compound containing a thiol and an amine functional group. The cyclization reaction is carried out under acidic conditions to form the bicyclic structure of the final compound.", "Starting Materials": [ "2-mercaptoethanol", "2-bromo-1-cyclohexene", "sodium hydride", "diethyl ether", "ammonium chloride", "sodium hydroxide", "acetic acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ { "Step 1": "2-mercaptoethanol is reacted with 2-bromo-1-cyclohexene in the presence of sodium hydride and diethyl ether to form the thiol-ene precursor compound." }, { "Step 2": "The thiol-ene precursor is then reacted with ammonium chloride and acetic acid to form the thiol-ammonium salt intermediate." }, { "Step 3": "The thiol-ammonium salt intermediate is then cyclized under acidic conditions using sodium hydroxide and acetic acid to form the bicyclic structure of the final compound." }, { "Step 4": "The final compound is then purified using a combination of sodium bicarbonate and sodium chloride to remove any impurities." } ] } | |
CAS RN |
2624108-95-6 |
Product Name |
rac-(1R,5S)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione |
Molecular Formula |
C5H9NO2S |
Molecular Weight |
147.2 |
Purity |
95 |
Origin of Product |
United States |
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